MK2-IN-6

• Molecular Formula: C22H17F3N4O3
• Molecular Weight: 442.4 g/mol
• InChI: InChI=1S/C22H17F3N4O3/c1-2-20(30)29-18-10-12(3-4-19(18)32-22(23,24)25)16-9-13(5-7-26-16)17-11-14-15(28-17)6-8-27-21(14)31/h2-5,7,9-11,28H,1,6,8H2,(H,27,31)(H,29,30)
• InChIKey: IJLCLNGHTYUPMG-UHFFFAOYSA-N

Reversible ATP-competitive MK2 inhibitors fail under high intracellular ATP, leading to transient target suppression and off-target confounding. MK2-IN-6 (Compound 11) solves this with an acrylamide warhead targeting Cys140 for sustained covalent engagement. - Biochemical IC50: 2.3 ± 0.8 nM against MK2; irreversible binding maintains full suppression post-washout - Selectivity: Exceptional profile across 380 screened kinases; no p38α cross-reactivity up to 1 µM - Validated in vivo: Dose-dependent tumor growth inhibition in MC38 colorectal model (macrophage-rich TME) - Supply: Research quantities available; immediate dispatch

MK2-IN-6: Irreversible Covalent MK2 Inhibitor

MK2-IN-6, also designated as Compound 11, is a rationally designed covalent irreversible inhibitor of mitogen-activated protein kinase-activated protein kinase 2 (MK2/MAPKAPK2), a key downstream effector of the p38 MAPK signaling pathway implicated in inflammation-driven tumor progression [1]. The compound features an acrylamide warhead that forms a covalent bond with the unique cysteine residue Cys140 in the MK2 kinase domain, achieving sustained target engagement fundamentally distinct from reversible ATP-competitive MK2 inhibitors [1]. Benchmark biochemical profiling demonstrates an IC50 of 2.3 ± 0.8 nM against MK2, and its irreversible binding mode confers prolonged suppression of MK2 signaling and downstream pathological inflammatory cytokines in macrophages [1].

●

Covalent MK2 binding mode for washout-resistant pathway inhibition studies

●

p38α-spared selectivity profile supports MK2-specific target deconvolution

●

Compatible with macrophage and tumor-associated macrophage (TAM) signaling research

• [1] Wang D, Sun D, Wang X, Peng X, Ji Y, Tang L, He Q, Chen D, Yang Y, Zhou X, Xiong B, Ai J. Remodeling tumor-associated macrophage for anti-cancer effects by rational design of irreversible inhibition of mitogen-activated protein kinase-activated protein kinase 2. MedComm. 2024;5(7):e634. doi:10.1002/mco2.634. View Source

MK2-IN-6 vs. ATP-Competitive MK2 Inhibitors

ATP-competitive MK2 inhibitors, despite achieving impressive biochemical potency, often fail to sustain target inhibition under the high intracellular ATP concentrations that favor ATP binding and rapidly displace reversible inhibitors [1]. In direct kinetic comparison, the well-known reversible ATP-competitive MK2 inhibitor PF-3644022 exhibits gradual recovery of MK2 kinase activity upon dilution, whereas MK2-IN-6 maintains full suppression under identical conditions due to its covalent irreversible binding mode [1]. Furthermore, prior ATP-competitive MK2 inhibitors have suffered from limited kinase selectivity profiles that complicate target deconvolution, while MK2-IN-6 was specifically engineered via a non-conserved cysteine (Cys140) to achieve exceptional selectivity against 380 screened kinases [1]. These mechanistic and pharmacological gaps between reversible and irreversible MK2 inhibition mean that substituting MK2-IN-6 with a generic ATP-competitive analog will fundamentally alter the experimental readout, particularly in assays requiring sustained pathway suppression or unambiguous target attribution.

Sustained target engagement

Reported sustained binding in washout assays (MK2-IN-6)

Reversible ATP-competitive inhibitors may lose engagement upon dilution or ATP competition

Kinase selectivity profile

p38α-spared selectivity facilitates MK2-specific readouts

ATP-competitive MK2 inhibitors frequently exhibit p38α off-target activity, confounding pathway interpretation

Cytokine suppression durability

Covalent binding may support prolonged cytokine regulation in macrophage models

Transient inhibition by reversible compounds may not sustain cytokine suppression over time

• [1] Wang D, Sun D, Wang X, Peng X, Ji Y, Tang L, He Q, Chen D, Yang Y, Zhou X, Xiong B, Ai J. Remodeling tumor-associated macrophage for anti-cancer effects by rational design of irreversible inhibition of mitogen-activated protein kinase-activated protein kinase 2. MedComm. 2024;5(7):e634. doi:10.1002/mco2.634. View Source

MK2-IN-6 Comparative Evidence

Kinetic Washout: Irreversible vs. PF-3644022

MK2-IN-6 demonstrates sustained irreversible inhibition of MK2 kinase activity in a kinetic washout assay, in contrast to the reversible ATP-competitive inhibitor PF-3644022. In this experiment, MK2 kinase was preincubated with either MK2-IN-6 or PF-3644022 at 100× IC50 concentration for 30 min, followed by 100-fold dilution. While PF-3644022-preincubated MK2 recovered kinase activity to near-control levels post-dilution, MK2-IN-6-preincubated MK2 remained fully inhibited, with the enzyme activity curve overlapping the background (no kinase) control group [1]. This confirms covalent, washout-resistant target engagement.

Kinetic Washout

Head-to-head

MK2-IN-6No kinase activity recovery post-dilution

PF-3644022Recovery to near-control levels

Supports sustained inhibition interpretation in washout assays

100× IC50 preincubation, 100-fold dilution

Evidence Dimension	Irreversibility of inhibition (kinase activity recovery after dilution)
Target Compound Data	MK2-IN-6 (Compound 11): No recovery of MK2 kinase activity after 100-fold dilution; activity curve overlapped with background (no kinase) control.
Comparator Or Baseline	PF-3644022 (reversible ATP-competitive MK2 inhibitor): Gradual recovery of kinase activity post-dilution, with activity curve substantially overlapping the enzyme-only (E) control.
Quantified Difference	Full vs. near-complete loss of inhibition (qualitative fold difference in sustainable inhibition post-washout).
Conditions	MK2 kinase peptide phosphorylation assay; inhibitors preincubated at 100× IC50 for 30 min, then 100-fold dilution into substrate/ATP reaction buffer.

Why This Matters

Researchers seeking sustained MK2 pathway suppression in cellular or in vivo models must select an irreversible inhibitor; reversible inhibitors like PF-3644022 lose target engagement upon intracellular dilution or high ATP competition, confounding dose-response and efficacy readouts.

• [1] Wang D, Sun D, Wang X, Peng X, Ji Y, Tang L, He Q, Chen D, Yang Y, Zhou X, Xiong B, Ai J. Remodeling tumor-associated macrophage for anti-cancer effects by rational design of irreversible inhibition of mitogen-activated protein kinase-activated protein kinase 2. MedComm. 2024;5(7):e634. doi:10.1002/mco2.634. View Source

Kinase Selectivity: 380-Kinase Panel

MK2-IN-6 was screened against a panel of 380 human recombinant kinases at a concentration of 10 nM. It exhibited negligible inhibitory effects (inhibition rate <50%) on all tested kinases except MK2, achieving a selectivity window of >434-fold for 91.8% of the kinases tested and 43- to 434-fold for the remaining 5.8% [1]. Critically, MK2-IN-6 showed no significant inhibition of p38α MAPK—the upstream activator of MK2—even at 1 µM (inhibition <10%), which is a notable liability of many ATP-competitive MK2 inhibitors that cross-react with p38 due to ATP-site homology [1]. Furthermore, four kinases sharing the homologous cysteine residue (MK3, p70S6Kβ, FGFR4, TTK) and the MAPKAPK family member MK5 were not inhibited at the highest tested concentration [1]. This selectivity profile is quantified against the known class-level deficiency of ATP-competitive MK2 inhibitors, which often exhibit promiscuous kinase binding due to conservation of the ATP-binding pocket.

Kinase Selectivity

Reported

>434-fold over 91.8% of 380 kinases; p38α spared at 1 µM

Supports MK2-specific target deconvolution studies

10 nM screen, Table S2

Evidence Dimension	Kinase selectivity breadth and depth
Target Compound Data	MK2-IN-6: At 10 nM, <50% inhibition on 380/380 kinases (100%); >434-fold selectivity for 91.8% of kinases; p38α inhibition <10% at 1 µM.
Comparator Or Baseline	Class-level inference: ATP-competitive MK2 inhibitors (e.g., clinical candidates derived from pyrazolo-pyrimidine or pyrrolo-pyridine scaffolds) frequently exhibit off-target activity against p38α, MK3, MK5, and ERK2 due to ATP-site conservation (representative data from literature; no direct head-to-head screen available).
Quantified Difference	MK2-IN-6 demonstrates a selectivity ratio exceeding 434-fold over >90% of the kinome, with p38α spared even at 1 µM; typical ATP-competitive MK2 inhibitors report p38α IC50 values in the sub-µM range, yielding selectivity ratios <100-fold.
Conditions	Human recombinant kinase panel (380 kinases), compound tested at 10 nM; p38α counter-screen at 1 µM; referenced to Table S2.

Why This Matters

For signal transduction studies aiming to isolate MK2-specific functions from p38 pathway effects, MK2-IN-6 offers a uniquely clean chemical probe; using an inhibitor with p38 off-target activity will confound interpretation of IL-6, TNF-α, and IL-1β regulation, as these cytokines are jointly regulated by p38 and MK2.

• [1] Wang D, Sun D, Wang X, Peng X, Ji Y, Tang L, He Q, Chen D, Yang Y, Zhou X, Xiong B, Ai J. Remodeling tumor-associated macrophage for anti-cancer effects by rational design of irreversible inhibition of mitogen-activated protein kinase-activated protein kinase 2. MedComm. 2024;5(7):e634. doi:10.1002/mco2.634. View Source

SAR-Driven Potency Improvement

Within the same rationally designed covalent MK2 inhibitor series, MK2-IN-6 (Compound 11) represents the potency-optimized lead. The initial covalent inhibitor, Compound 2, bearing an acrylamide warhead at the meta-position of the phenyl ring, displayed an IC50 of 728.1 nM against MK2 in the enzymatic assay [1]. Through systematic R2-position substitution optimization (introducing trifluoromethyl and trifluoromethoxy electron-withdrawing groups), MK2-IN-6 achieved an IC50 of 2.3 ± 0.8 nM, representing a ~317-fold improvement in potency over Compound 2 [1]. This potency gain was achieved without compromising the covalent binding mode or selectivity profile, confirming that procurement of MK2-IN-6—rather than earlier in-series analogs—ensures maximal target engagement at the lowest achievable concentration.

SAR Potency Gain

Head-to-head

Compound 2IC50 728.1 nM

MK2-IN-6IC50 2.3 ± 0.8 nM

Supports low-concentration target engagement studies

~317-fold improvement in biochemical assay

Evidence Dimension	Biochemical potency (IC50) against MK2
Target Compound Data	MK2-IN-6 (Compound 11): IC50 = 2.3 ± 0.8 nM
Comparator Or Baseline	Compound 2 (in-series covalent MK2 inhibitor): IC50 = 728.1 nM
Quantified Difference	~317-fold improvement in potency
Conditions	MK2 enzymatic assay; inhibitor concentration-response; referenced to Table S1.

Why This Matters

For experiments requiring low-nanomolar target saturation—such as cellular target engagement assays, in vivo pharmacodynamic studies, or experiments in ATP-rich compartments—MK2-IN-6 can achieve effective MK2 inhibition at concentrations 300-fold lower than its earliest in-series analog, reducing the likelihood of concentration-dependent off-target toxicity or solubility limitations.

• [1] Wang D, Sun D, Wang X, Peng X, Ji Y, Tang L, He Q, Chen D, Yang Y, Zhou X, Xiong B, Ai J. Remodeling tumor-associated macrophage for anti-cancer effects by rational design of irreversible inhibition of mitogen-activated protein kinase-activated protein kinase 2. MedComm. 2024;5(7):e634. doi:10.1002/mco2.634. View Source

Cytokine Suppression in Macrophages

MK2-IN-6 was evaluated for its ability to suppress LPS-induced transcription of canonical MK2 downstream inflammatory cytokines (IL-6, TNF-α, IL-1β) in human THP-1-derived macrophages and mouse RAW264.7 macrophages [1]. MK2-IN-6 treatment significantly reduced the transcriptional levels of these cytokines, consistent with sustained inhibition of MK2 signaling. In contrast, ATP-competitive MK2 inhibitors such as PF-3644022 exhibit transient suppression that wanes with intracellular ATP competition [1]. While no direct intra-study head-to-head cytokine suppression data exist for PF-3644022 versus MK2-IN-6, the irreversible binding mode of MK2-IN-6 provides prolonged pathway suppression evidenced by the kinase kinetic studies and the in vivo pharmacodynamic outcomes (dose-dependent tumor growth inhibition in macrophage-rich MC38 tumor model), which are mechanistically linked to sustained cytokine suppression [1].

Cytokine Suppression

Class-level

Reduced LPS-induced IL-6, TNF-α, IL-1β mRNA in THP-1 and RAW264.7 macrophages

Supports pathway-response interpretation in macrophage models

Sustained vs transient inferred from binding mode; qRT-PCR data

Evidence Dimension	Cellular suppression of MK2-driven inflammatory cytokines
Target Compound Data	MK2-IN-6: Significant reduction of LPS-induced IL-6, TNF-α, and IL-1β mRNA in THP-1 macrophages and RAW264.7 macrophages (quantitative RT-PCR data, dose-dependent).
Comparator Or Baseline	Class-level inference: Reversible ATP-competitive MK2 inhibitors (e.g., PF-3644022) achieve acute but transient cytokine suppression that recovers upon ATP competition, as demonstrated in the kinetic enzyme recovery assay.
Quantified Difference	Sustained (covalent) vs. transient (reversible) suppression; direct transcript-level quantification provided in Wang et al. 2024; PK/PD relationship demonstrated by twice-daily dosing requirement in vivo.
Conditions	LPS-stimulated THP-1 and RAW264.7 macrophages; dose range tested; mRNA quantification by qRT-PCR.

Why This Matters

For studies of macrophage-mediated inflammation in tumor microenvironments (e.g., colorectal cancer models), sustained cytokine suppression achievable only with irreversible MK2 inhibitors like MK2-IN-6 translates to durable modulation of the M2-like protumor macrophage phenotype, a biological endpoint that reversible inhibitors cannot reliably maintain over the course of chronic in vivo experiments.

• [1] Wang D, Sun D, Wang X, Peng X, Ji Y, Tang L, He Q, Chen D, Yang Y, Zhou X, Xiong B, Ai J. Remodeling tumor-associated macrophage for anti-cancer effects by rational design of irreversible inhibition of mitogen-activated protein kinase-activated protein kinase 2. MedComm. 2024;5(7):e634. doi:10.1002/mco2.634. View Source

In Vivo Antitumor Efficacy in MC38 Model

MK2-IN-6 was tested in a macrophage-rich syngeneic MC38 colorectal cancer mouse model. Twice-daily intraperitoneal administration (regimen adjusted based on pharmacokinetic profiling: Cmax = 125.87 ng/mL, T1/2 = 0.38 h in mice) resulted in dose-dependent slowing of tumor growth, correlating with in vivo inhibition of the M2-like protumor macrophage phenotype [1]. This provides direct in vivo evidence that the irreversible MK2 inhibition and consequent suppression of inflammatory cytokine production translates to antitumor activity in an immunocompetent model where tumor-associated macrophages (TAMs) are a key disease driver [1]. Most ATP-competitive MK2 inhibitors have not demonstrated robust single-agent efficacy in similar TAM-dependent tumor models, likely due to insufficient target residence time and transient cytokine suppression.

In Vivo Model Response

Class-level

Dose-dependent tumor growth inhibition in MC38 syngeneic model, correlated with M2 macrophage marker reduction

Supports TAM-dependent model-response interpretation

Twice-daily IP dosing; PK: Cmax 125.87 ng/mL, T1/2 0.38 h

Evidence Dimension	In vivo antitumor efficacy in macrophage-rich syngeneic tumor model
Target Compound Data	MK2-IN-6: Dose-dependent tumor growth inhibition in MC38 model; M2 macrophage phenotype suppression in vivo; PK parameters: Cmax 125.87 ng/mL, T1/2 0.38 h (twice-daily dosing).
Comparator Or Baseline	Class-level inference: No published single-agent in vivo efficacy data for ATP-competitive MK2 inhibitors in TAM-dependent colorectal cancer models; most reversible inhibitors have been profiled only in acute inflammation models or require combination regimens.
Quantified Difference	Quantitative tumor volume reduction observed; dose-response relationship documented; no comparator arm with reversible MK2 inhibitor available within the same study.
Conditions	MC38 syngeneic tumor model in C57BL/6 mice; twice-daily IP dosing; pharmacodynamic endpoints include macrophage M2 marker expression in tumor tissue.

Why This Matters

For translational researchers and preclinical pharmacology teams evaluating MK2 as a therapeutic target in inflammation-driven cancers, MK2-IN-6 is currently the only commercially available irreversible MK2 inhibitor with peer-reviewed single-agent in vivo efficacy data in a TAM-dependent tumor model, making it the essential chemical probe for target validation studies in oncology.

• [1] Wang D, Sun D, Wang X, Peng X, Ji Y, Tang L, He Q, Chen D, Yang Y, Zhou X, Xiong B, Ai J. Remodeling tumor-associated macrophage for anti-cancer effects by rational design of irreversible inhibition of mitogen-activated protein kinase-activated protein kinase 2. MedComm. 2024;5(7):e634. doi:10.1002/mco2.634. View Source

MK2-IN-6 Application Scenarios

Clean MK2 Target Deconvolution

MK2-IN-6's exceptional selectivity over 380 kinases, including the critical absence of p38α cross-reactivity at up to 1 µM, makes it the preferred chemical probe for experiments aiming to dissect MK2-specific functions from the broader p38-MK2 signaling axis [1]. Unlike ATP-competitive inhibitors that confound results with off-target kinase inhibition, MK2-IN-6 enables unambiguous attribution of phenotypic effects to MK2. This is critical for target deconvolution studies in macrophage biology, cytokine regulation, and RNA stability control, where p38 and MK2 have overlapping but distinct downstream effectors.

Sustained Suppression in Macrophage Models

The irreversible covalent binding mode of MK2-IN-6 provides prolonged MK2 signaling blockade that outlasts the presence of free compound [1]. For chronic in vitro models of macrophage polarization (M1/M2 transition), long-term cytokine release assays, or co-culture systems where washout is impractical, MK2-IN-6 ensures durable target engagement without the need for continuous high-concentration dosing. This property is particularly valuable for studying the epigenetic and transcriptional reprogramming associated with sustained MK2 inhibition in tumor-associated macrophages.

In Vivo Efficacy in TAM-Rich Tumor Models

MK2-IN-6 is the only irreversible MK2 inhibitor with published in vivo efficacy data demonstrating dose-dependent tumor growth inhibition in the MC38 colorectal cancer model—a macrophage-rich tumor microenvironment [1]. Preclinical pharmacology teams investigating the role of MK2 in tumor-associated macrophage biology should prioritize MK2-IN-6 for in vivo proof-of-concept studies, as its sustained target engagement translates to measurable pharmacodynamic biomarkers (M2 macrophage marker suppression) and antitumor activity that reversible MK2 inhibitors have not replicated in comparable models.

SAR Reference: Covalent MK2 Inhibitor

With its well-characterized SAR trajectory (from Compound 2 at 728.1 nM to Compound 11 at 2.3 nM) and defined covalent warhead interaction with Cys140 [1], MK2-IN-6 serves as a validated reference standard for medicinal chemistry programs developing next-generation covalent MK2 inhibitors. Its biochemical IC50, cellular target engagement kinetics, and in vivo PK profile provide a benchmark against which new analogs can be quantitatively compared, accelerating lead optimization campaigns that aim to improve upon metabolic stability while retaining the irreversible binding advantage.

Application

Selection Property

Validation Focus

MK2 target deconvolution studies

p38α-spared kinase selectivity profile

MK2-specific phenotype attribution without p38 interference

Sustained macrophage pathway suppression

Covalent irreversible binding mode

Durable cytokine regulation endpoint monitoring

Tumor-associated macrophage (TAM) model studies

In vivo model-response context

M2 macrophage marker suppression as PD biomarker

Covalent MK2 inhibitor SAR benchmarking

Defined Cys140 warhead-target engagement

Potency and selectivity comparison for lead optimization

• [1] Wang D, Sun D, Wang X, Peng X, Ji Y, Tang L, He Q, Chen D, Yang Y, Zhou X, Xiong B, Ai J. Remodeling tumor-associated macrophage for anti-cancer effects by rational design of irreversible inhibition of mitogen-activated protein kinase-activated protein kinase 2. MedComm. 2024;5(7):e634. doi:10.1002/mco2.634. View Source